Cas no 77464-08-5 (Urea, N,N-dihexyl-)

Urea, N,N-dihexyl- structure
Urea, N,N-dihexyl- structure
Product Name:Urea, N,N-dihexyl-
CAS No:77464-08-5
MF:C13H28N2O
MW:228.374223709106
CID:536025
PubChem ID:13213311
Update Time:2025-04-19

Urea, N,N-dihexyl- Chemical and Physical Properties

Names and Identifiers

    • Urea, N,N-dihexyl-
    • 1,1-dihexylurea
    • 77464-08-5
    • SCHEMBL107016
    • n,n-dihexylurea
    • DTXSID30528464
    • Inchi: 1S/C13H28N2O/c1-3-5-7-9-11-15(13(14)16)12-10-8-6-4-2/h3-12H2,1-2H3,(H2,14,16)
    • InChI Key: IMPHZBHLSYGMSM-UHFFFAOYSA-N
    • SMILES: O=C(N)N(CCCCCC)CCCCCC

Computed Properties

  • Exact Mass: 228.220163521g/mol
  • Monoisotopic Mass: 228.220163521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 46.3Ų

Urea, N,N-dihexyl- Related Literature

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